2-Amino-3-Fluoro-4-methylpyridine

• IUPAC Name: 3-fluoro-4-methylpyridin-2-amine
• InChI: InChI=1S/C6H7FN2/c1-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key: GMRCETURKYMUNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)N)F
• Molecular Formula: C6H7FN2
• Molecular Weight: 126.13 g/mol

Description

“2-Amino-3-Fluoro-4-methylpyridine” is a chemical compound belonging to the class of pyridines. It has a CAS Number of 1003710-35-7 and a molecular weight of 126.13. It is also known as AFMP.

Synthesis Analysis

The synthesis of “2-Amino-3-Fluoro-4-methylpyridine” involves various methods. For instance, 2-Amino-3-methylpyridine can be converted into 2-fluoro-3-methylpyridine using the Baltz-Schiemann technique. Another method involves reacting 2-amino-3-methylpyridine with 40% fluoroboric acid.

Molecular Structure Analysis

The molecular formula of “2-Amino-3-Fluoro-4-methylpyridine” is C6H7FN2.

Chemical Reactions Analysis

“2-Amino-3-Fluoro-4-methylpyridine” is a useful reactant in the synthesis of phenylsulfonamidomethylbenzamides, oxopyridopyrrolopyrazinyacetamides, carbamoylalkylthiophenylmethylpicolinamides, and benzylthiotriazolylpyridines. These compounds exhibit SAR and kappa opioid receptor agonistic and antagonistic activity.

Physical And Chemical Properties Analysis

The physical form of “2-Amino-3-Fluoro-4-methylpyridine” is solid and it should be stored in a refrigerator.

Scientific Research Applications

• Synthesis of Fluorinated Pyridines

  • Field : Organic Chemistry.
  • Application : 2-Amino-4-methylpyridine has been used in the synthesis of fluorine-containing pyridine aldoximes, which have potential use for the treatment of organophosphorus nerve-agent poisoning.
  • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid.
  • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes.

• Nonlinear Optical Materials

  • Field : Materials Science.
  • Application : 2-Amino-4-methylpyridine has been used in the synthesis of 2-amino-4-methylpyridinium-4-hydroxybenzolate crystal, a nonlinear optical (NLO) material.
  • Method : The crystal was grown by the slow solvent evaporation (SSE) method. The compound belongs to the centrosymmetric space group P2 1/ c in a monoclinic crystal system.
  • Results : The second order hyperpolarizability of the crystal was analyzed theoretically.

• Pharmaceutical Intermediate

  • Field : Pharmaceutical Industry.
  • Application : 2-Amino-4-methylpyridine is used as a pharmaceutical intermediate.
  • Method : Specific methods of application or experimental procedures were not provided.
  • Results : The compound is used in the synthesis of various pharmaceuticals.

• Synthesis of Fluorinated Pyridines

  • Field : Organic Chemistry.
  • Application : 2-Amino-3-methylpyridine has been used for synthesis of fluorine-containing pyridine aldoximes of potential use for the treatment of organophosphorus nerve-agent poisoning.
  • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid.
  • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes.

• Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

  • Field : Pharmaceutical Chemistry.
  • Application : 2-Fluoro-4-methylpyridine has been used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors.
  • Method : An optimized strategy for the synthesis of the inhibitors starting from 2-fluoro-4-methylpyridine is reported. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile.
  • Results : The synthesis resulted in the production of potent inhibitors of p38α mitogen-activated protein kinase.

• Preparation of Fluorinated Compounds

  • Field : Organic Chemistry.
  • Application : 2-Fluoro-4-methylpyridine may be used in the preparation of 2-Fluoro-4-(iodomethyl)pyridine and 4-(4-fluorophenyl)-5-(2-fluoropyridin-4-yl)-1,3-dihydroimidazol-2-thione.
  • Method : Specific methods of application or experimental procedures were not provided.
  • Results : The compound is used in the synthesis of various fluorinated compounds.

• Synthesis of Fluorinated Pyridines

  • Field : Organic Chemistry.
  • Application : 2-Amino-3-methylpyridine has been used for synthesis of fluorine-containing pyridine aldoximes of potential use for the treatment of organophosphorus nerve-agent poisoning.
  • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid.
  • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes.

• Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

  • Field : Pharmaceutical Chemistry.
  • Application : 2-Fluoro-4-methylpyridine has been used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors.
  • Method : An optimized strategy for the synthesis of the inhibitors starting from 2-fluoro-4-methylpyridine is reported. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile.
  • Results : The synthesis resulted in the production of potent inhibitors of p38α mitogen-activated protein kinase.

• Preparation of Fluorinated Compounds

  • Field : Organic Chemistry.
  • Application : 2-Fluoro-4-methylpyridine may be used in the preparation of 2-Fluoro-4-(iodomethyl)pyridine and 4-(4-fluorophenyl)-5-(2-fluoropyridin-4-yl)-1,3-dihydroimidazol-2-thione.
  • Method : Specific methods of application or experimental procedures were not provided.
  • Results : The compound is used in the synthesis of various fluorinated compounds.

Safety And Hazards

“2-Amino-3-Fluoro-4-methylpyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H302, H315, H319, H335, and precautionary statements P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Future Directions

Fluoropyridines, including “2-Amino-3-Fluoro-4-methylpyridine”, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring. They have potential applications in various biological fields, including as potential imaging agents. The interest toward the development of fluorinated chemicals has been steadily increasing.